Cas no 4006-38-6 (Phosphine,bis(2-methylpropyl)-)

• Product Name: Phosphine,bis(2-methylpropyl)-
• CAS No: 4006-38-6
• MF: C₈H₁₉P
• MW: 146.210223436356
• MDL: MFCD00269832
• CID: 331885
• PubChem ID: 77622
• Update Time: 2025-10-28

Phosphine,bis(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine,bis(2-methylpropyl)-
• DI-I-BUTYLPHOSPHINE
• Di-i-butylphosphine,min.
• diisobutylphosphane
• Diisobutyl-phosphin
• diisobutylphosphine
• Phosphine, bis(2-methylpropyl)-
• FT-0716696
• MFCD00269832
• Diisobutyl-phosphane
• LREAZWJEBORMTB-UHFFFAOYSA-N
• di-iso-butylphosphine
• 4006-38-6
• SCHEMBL925589
• DTXSID7063261
• Di-(iso-butyl)phosphine
• bis(2-methylpropyl)phosphane
• DB-009688

• MDL： MFCD00269832
• Inchi： 1S/C8H19P/c1-7(2)5-9-6-8(3)4/h7-9H,5-6H2,1-4H3
• InChI Key： LREAZWJEBORMTB-UHFFFAOYSA-N
• SMILES： P(CC(C)C)CC(C)C

Computed Properties

• Exact Mass: 146.12200
• Monoisotopic Mass: 146.122437604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 49.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Flash Point: -18°C
• PSA: 13.59000
• LogP: 2.97690
• Sensitiveness: air sensitive

Phosphine,bis(2-methylpropyl)- Security Information

• Hazardous Material transportation number：UN 2924
• Hazard Category Code： 17-34
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds

Additional information on Phosphine,bis(2-methylpropyl)-

Recent Advances in the Application of Phosphine,bis(2-methylpropyl)- (CAS: 4006-38-6) in Chemical Biology and Pharmaceutical Research

Phosphine,bis(2-methylpropyl)- (CAS: 4006-38-6), a tertiary phosphine compound, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique steric and electronic properties, has been employed as a ligand in transition metal catalysis, a key player in drug discovery, and a potential therapeutic agent. The following sections provide a comprehensive overview of the latest research developments related to this compound, highlighting its synthesis, mechanism of action, and emerging applications.

Recent studies have focused on optimizing the synthesis of Phosphine,bis(2-methylpropyl)- to enhance its yield and purity. A 2023 publication in the Journal of Organic Chemistry reported a novel, scalable synthetic route using Grignard reagents, which improved the overall efficiency of the process. The study emphasized the importance of controlling reaction conditions to minimize the formation of byproducts, a common challenge in phosphine synthesis. Furthermore, advancements in purification techniques, such as column chromatography and recrystallization, have been instrumental in obtaining high-purity samples for subsequent applications.

In the realm of catalysis, Phosphine,bis(2-methylpropyl)- has been identified as a highly effective ligand in palladium-catalyzed cross-coupling reactions. A 2024 study published in ACS Catalysis demonstrated its superior performance in Suzuki-Miyaura and Heck reactions, attributed to its electron-donating properties and steric bulk. The researchers noted that the compound's ability to stabilize reactive intermediates and prevent catalyst deactivation makes it a valuable tool for constructing complex molecular architectures, particularly in the synthesis of bioactive compounds and pharmaceuticals.

Beyond its role in catalysis, Phosphine,bis(2-methylpropyl)- has shown promise in drug discovery and development. A recent investigation in Bioorganic & Medicinal Chemistry Letters explored its potential as a scaffold for designing novel kinase inhibitors. The study revealed that derivatives of this phosphine exhibit selective binding to specific kinase targets, offering a new avenue for treating cancers and inflammatory diseases. Additionally, its low toxicity profile and favorable pharmacokinetic properties make it an attractive candidate for further preclinical evaluation.

Emerging applications of Phosphine,bis(2-methylpropyl)- also extend to materials science, where it has been utilized in the development of phosphorescent materials and organic light-emitting diodes (OLEDs). A 2023 paper in Advanced Materials highlighted its role in enhancing the efficiency and stability of OLED devices, paving the way for next-generation display technologies. These interdisciplinary applications underscore the compound's versatility and potential for driving innovation across multiple fields.

In conclusion, Phosphine,bis(2-methylpropyl)- (CAS: 4006-38-6) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its multifaceted applications, from catalysis to drug discovery and materials science, highlight its significance as a valuable chemical entity. Future studies are expected to further explore its therapeutic potential and optimize its synthetic protocols, ensuring its continued relevance in advancing scientific and technological frontiers.